Cas no 1403597-45-4 (Methyl 3-bromo-5-chloro-2-methylbenzoate)

Methyl 3-bromo-5-chloro-2-methylbenzoate structure
1403597-45-4 structure
Product Name:Methyl 3-bromo-5-chloro-2-methylbenzoate
CAS No:1403597-45-4
MF:C9H8BrClO2
MW:263.5156
MDL:MFCD24108598
CID:2602940
PubChem ID:70874048
Update Time:2025-07-29

Methyl 3-bromo-5-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-chloro-2-methylbenzoate
    • QGBAJBPFUZTWCR-UHFFFAOYSA-N
    • SY037506
    • CS-12101
    • methyl3-bromo-5-chloro-2-methylbenzoate
    • 1403597-45-4
    • AKOS020024409
    • CS-0153543
    • SCHEMBL13280552
    • AC2410
    • MFCD24108598
    • DB-221062
    • MDL： MFCD24108598
    • Inchi： 1S/C9H8BrClO2/c1-5-7(9(12)13-2)3-6(11)4-8(5)10/h3-4H,1-2H3
    • InChI Key： QGBAJBPFUZTWCR-UHFFFAOYSA-N
    • SMILES： BrC1=C([H])C(=C([H])C(C(=O)OC([H])([H])[H])=C1C([H])([H])[H])Cl

Computed Properties

  • Exact Mass: 261.93962g/mol
  • Monoisotopic Mass: 261.93962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.5

Methyl 3-bromo-5-chloro-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XU001-50mg
Methyl 3-bromo-5-chloro-2-methylbenzoate
 1403597-45-4 95+%
50mg
 278.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XU001-200mg
Methyl 3-bromo-5-chloro-2-methylbenzoate
 1403597-45-4 95+%
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 696.0CNY 2021-07-14
TRC
M296873-50mg
Methyl 3-Bromo-5-chloro-2-methylbenzoate
 1403597-45-4
50mg
 $ 70.00 2022-06-04
TRC
M296873-100mg
Methyl 3-Bromo-5-chloro-2-methylbenzoate
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 $ 95.00 2022-06-04
TRC
M296873-500mg
Methyl 3-Bromo-5-chloro-2-methylbenzoate
 1403597-45-4
500mg
 $ 365.00 2022-06-04
Alichem
A019095443-5g
Methyl 3-Bromo-5-chloro-2-methylbenzoate
 1403597-45-4 95%
5g
 765.00 USD 2021-06-17
Apollo Scientific
OR471465-250mg
Methyl 3-Bromo-5-chloro-2-methylbenzoate
 1403597-45-4
250mg
 £182.00 2023-08-31
Apollo Scientific
OR471465-1g
Methyl 3-Bromo-5-chloro-2-methylbenzoate
 1403597-45-4
1g
 £377.00 2023-08-31
Apollo Scientific
OR471465-5g
Methyl 3-Bromo-5-chloro-2-methylbenzoate
 1403597-45-4
5g
 £1106.00 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M73260-100mg
Methyl 3-Bromo-5-chloro-2-methylbenzoate
 1403597-45-4
100mg
 ¥516.0 2021-09-08

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